Cas no 142381-76-8 (1,3-Propanediol,2-(hydroxymethyl)-2-methyl-, hydrate (1:4))
142381-76-8 structure
Product Name:1,3-Propanediol,2-(hydroxymethyl)-2-methyl-, hydrate (1:4)
CAS No:142381-76-8
MF:C5H20O7
MW:192.208103179932
CID:187940
PubChem ID:145641
Update Time:2025-04-19
1,3-Propanediol,2-(hydroxymethyl)-2-methyl-, hydrate (1:4) Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Propanediol,2-(hydroxymethyl)-2-methyl-, hydrate (1:4)
- 2-Hydroxymethyl-2-methyl-1,3-propanediol tetrahydrate
- 2-(hydroxymethyl)-2-methylpropane-1,3-diol,tetrahydrate
- 2-(hydroxymethyl)-2-methyl-propane-1,3-diol tetrahydrate
- DTXSID50162026
- 2-(hydroxymethyl)-2-methylpropane-1,3-diol;tetrahydrate
- 142381-76-8
-
- Inchi: 1S/C5H12O3.4H2O/c1-5(2-6,3-7)4-8;;;;/h6-8H,2-4H2,1H3;4*1H2
- InChI Key: LEHRMCOOEVWCNU-UHFFFAOYSA-N
- SMILES: OCC(C)(CO)CO.O.O.O.O
Computed Properties
- Exact Mass: 192.1209
- Monoisotopic Mass: 192.121
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 50.4
- Covalently-Bonded Unit Count: 5
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 64.7Ų
Experimental Properties
- Boiling Point: 286.7°Cat760mmHg
- Flash Point: 145.5°C
- PSA: 186.69
1,3-Propanediol,2-(hydroxymethyl)-2-methyl-, hydrate (1:4) Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
142381-76-8 (1,3-Propanediol,2-(hydroxymethyl)-2-methyl-, hydrate (1:4)) Related Products
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